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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromo-3-methoxyaniline is an aromatic amine that serves as a crucial building block in the

synthesis of a variety of organic molecules.[1] Its substituted aniline structure makes it a

valuable intermediate in the development of pharmaceuticals, agrochemicals, and dyes.[1] A

thorough understanding of its physical properties is essential for its effective use in research

and development, ensuring proper handling, reaction optimization, and safety. This guide

provides a detailed overview of the key physical characteristics of 4-Bromo-3-methoxyaniline,

supported by experimental considerations.

Core Physical Properties
The physical properties of 4-Bromo-3-methoxyaniline have been determined and are

summarized below. These values are critical for predicting its behavior in various solvents and

reaction conditions.
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Property Value Source(s)

Molecular Formula C7H8BrNO [2][3][4][5]

Molecular Weight 202.05 g/mol [3][4][5]

Appearance
Pale cream to brown

crystalline powder or solid.
[6][7]

Melting Point 96-100 °C [2][3][6][8]

Boiling Point 272.1 °C at 760 mmHg [2][6]

Density 1.531 g/cm³ [2][6]

Flash Point 118.3 °C [2]

Vapor Pressure 6.74 x 10⁻⁹ mmHg at 25°C [2][6]

Refractive Index 1.655 [2]

CAS Number 19056-40-7 [2][3][5]

Experimental Protocols: Determination of Melting
Point
While specific experimental protocols for determining the physical properties of 4-Bromo-3-
methoxyaniline are not extensively published, a general procedure for melting point

determination of a solid organic compound is provided below. This is a standard method used

in organic chemistry labs.

Objective: To determine the melting point range of a solid organic compound like 4-Bromo-3-
methoxyaniline.

Materials:

Sample of 4-Bromo-3-methoxyaniline

Capillary tubes

Melting point apparatus
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Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 4-Bromo-3-methoxyaniline is finely

ground using a mortar and pestle to ensure a uniform particle size.

Capillary Tube Packing: The powdered sample is packed into a capillary tube to a height of

2-3 mm. This is typically achieved by tapping the sealed end of the capillary tube on a hard

surface.

Apparatus Setup: The packed capillary tube is placed in the heating block of a melting point

apparatus.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.

Melting Point Range Determination: The temperature at which the first drop of liquid appears

is recorded as the beginning of the melting range. The temperature at which the entire solid

has turned into a clear liquid is recorded as the end of the melting range.

Reporting: The melting point is reported as a range from the initial to the final temperature.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the determination and

characterization of the physical properties of a chemical compound like 4-Bromo-3-
methoxyaniline.
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General Workflow for Physical Property Characterization

Compound Acquisition & Preparation

Physical Property Measurement Spectroscopic Analysis

Data Analysis & Reporting

Obtain High-Purity Sample

Sample Purification (e.g., Recrystallization)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Testing NMR Spectroscopy (¹H, ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Compile & Analyze Data

Compare with Literature Values

Generate Technical Data Sheet

Click to download full resolution via product page

Caption: A logical workflow for the characterization of a chemical compound's physical

properties.

Safety and Handling
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4-Bromo-3-methoxyaniline is harmful if swallowed and may cause an allergic skin reaction.[4]

[9] It is important to handle this chemical with appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.[9] Work should be conducted in a well-

ventilated area or under a fume hood.[9] For detailed safety information, refer to the Safety

Data Sheet (SDS) provided by the supplier.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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